Cas no 16063-67-5 (D-Glucopyranosiduronicacid, phenyl)

• Product name: D-Glucopyranosiduronicacid, phenyl
• CAS No: 16063-67-5
• MF: C₁₂H₁₄O₇
• Molecular Weight: 270.23536
• CID: 167347
• PubChem ID: 119239

D-Glucopyranosiduronicacid, phenyl Properties

Names and Identifiers

• D-Glucopyranosiduronicacid, phenyl
• phenylglucuronide
• phenyl D-glucopyranosiduronic acid
• phenyl glucopyranosiduronic acid
• SCHEMBL3224345
• CHEBI:177778
• DTXSID60936351
• D-Glucopyranosiduronic acid, phenyl
• (2S,3S,4S,5R)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
• 16063-67-5
• Phenyl hexopyranosiduronic acid

• Inchi： InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)
• InChIKey： WVHAUDNUGBNUDZ-UHFFFAOYSA-N
• SMILES： C1C=CC(OC2OC(C(=O)O)C(O)C(O)C2O)=CC=1

Computed Properties

• 精确分子量: 270.073953
• 同位素质量: 270.073953
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 7
• 重原子数量: 19
• 可旋转化学键数量: 3
• 复杂度: 315
• 共价键单元数量: 1
• 确定原子立构中心数量: 4
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 116
• XLogP3: 0

Experimental Properties

• Density: 1.587
• Boiling Point: 542°C at 760 mmHg
• 闪点: 212.3°C
• Refractive Index: 1.646